![molecular formula C7H8F8O2 B3053109 2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol CAS No. 50997-69-8](/img/structure/B3053109.png)
2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol
Overview
Description
2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol is a fluorinated alcohol compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has been studied extensively for its potential applications in different fields.
Scientific Research Applications
Nanocrystal Synthesis:
- 2,2,3,3,4,4,5,5-Octafluoropentyl methacrylate (OFPMA) serves as a cosurfactant in the synthesis of silver and silver iodide nanocrystals . Researchers utilize it to control particle size, shape, and stability during nanocrystal formation. The compound’s fluorinated tail enhances its compatibility with hydrophobic surfaces, making it valuable in nanomaterial engineering.
Polymer Chemistry:
- As a monomer, 2,2,3,3,4,4,5,5-Octafluoropentyl acrylate (a related compound) contributes to fluorinated polymer synthesis. Researchers incorporate it into copolymers to enhance chemical resistance, thermal stability, and low surface energy properties . These polymers find applications in coatings, adhesives, and specialty materials.
properties
IUPAC Name |
2-(2,2,3,3,4,4,5,5-octafluoropentoxy)ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F8O2/c8-4(9)6(12,13)7(14,15)5(10,11)3-17-2-1-16/h4,16H,1-3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYSXBVDLZTWPRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCC(C(C(C(F)F)(F)F)(F)F)(F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F8O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40600245 | |
Record name | 2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40600245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol | |
CAS RN |
50997-69-8 | |
Record name | 2-[(2,2,3,3,4,4,5,5-Octafluoropentyl)oxy]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40600245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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